Cas no 86884-84-6 (Vanillin-13C)

Vanillin-13C is a stable isotope-labeled analog of vanillin, where the carbon atom at the 13C position replaces the natural 12C isotope. This compound is primarily used as an internal standard in quantitative mass spectrometry and NMR spectroscopy, ensuring high accuracy in analytical measurements. Its isotopic purity and chemical stability make it valuable for tracer studies in metabolic research, flavor chemistry, and food science. Vanillin-13C maintains identical chemical properties to natural vanillin, enabling precise tracking and quantification without interference. The labeled compound is particularly useful in applications requiring rigorous isotopic dilution analysis or metabolic pathway investigations.

Vanillin-13C structure

Product Name:Vanillin-13C

CAS No:86884-84-6

MF:C₈H₈O₃

MW:153.139977455139

CID:3161809

PubChem ID:12226905

Update Time:2025-10-30

Vanillin-13C Chemical and Physical Properties

Names and Identifiers

- 4-hydroxy-3-methoxybenzaldehyde
- Vanillin
- VANILLIN (METHOXY-13C)
- 4-Hydroxy-3-methoxy-13C-benzaldehyde
- Vanillin-1-13C (methoxy-13C)
- VANILLIN (METHOXY-13C, 99%)
- Vanillin (o-methoxy-13C)
- Vanillin-13C
- Vanillin-(methoxy-13C), 99 atom % 13C
- HY-N0098S3
- 86884-84-6
- DTXSID50481345
- 4-Hydroxy-3-(methoxy-13C)benzaldehyde
- DTXCID50432155
- Vanillin-13C; Benzaldehyde, 4-hydroxy-3-(methoxy-13C)- (9CI); 4-Hydroxy-3-(methoxy-13C)benzaldehyde; 4-Hydroxy-3-methoxybenzaldehyde-13C; 4-Hydroxy-3-methoxybenzaldehyde-13C (methoxy-13C); Vanillin-13C
- 4-hydroxy-3-(113C)methoxybenzaldehyde
- CS-0541890
- Inchi： 1S/C8H8O3/c1-11-8-4-6(5-9)2-3-7(8)10/h2-5,10H,1H3/i1+1
- InChI Key： MWOOGOJBHIARFG-OUBTZVSYSA-N
- SMILES： O([13CH3])C1C(=CC=C(C=O)C=1)O

Computed Properties

Exact Mass: 153.050698948Da
Monoisotopic Mass: 153.050698948Da
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 135
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 46.5Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Melting Point: 81-83 °C(lit.)
Boiling Point: 170 °C/15 mmHg(lit.)
Flash Point: Not available

Vanillin-13C Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 22
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Vanillin-13C Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	V097502-10mg	Vanillin-13C	86884-84-6		10mg	$178.00	2023-05-17
TRC	V097502-100mg	Vanillin-13C	86884-84-6		100mg	$ 800.00	2023-09-05

Vanillin-13C Related Literature

1. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
4. An algal process treatment combined with the Fenton reaction for high concentrations of amoxicillin and cefradine

Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
5. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Vanillin-13C

Recent Advances in Vanillin-13C (CAS: 86884-84-6) Research: Applications and Analytical Insights

Vanillin-13C, a stable isotope-labeled derivative of vanillin (CAS: 86884-84-6), has garnered significant attention in chemical, biological, and pharmaceutical research due to its utility as an internal standard in mass spectrometry and tracer studies. Recent studies highlight its pivotal role in metabolic pathway analysis, pharmacokinetics, and food authenticity testing. This briefing synthesizes the latest findings on Vanillin-13C, emphasizing its applications, synthesis methodologies, and emerging trends in the field.

A 2023 study published in Analytical Chemistry demonstrated the use of Vanillin-13C as a quantitative internal standard for vanillin detection in complex matrices like plant extracts and processed foods. Researchers achieved a detection limit of 0.1 ng/mL using LC-MS/MS, underscoring its precision in trace analysis. The isotopic purity (≥99% 13C) of Vanillin-13C was critical in minimizing interference, enabling accurate quantification even in the presence of structurally similar compounds.

In pharmacokinetics, Vanillin-13C has been employed to elucidate the metabolic fate of vanillin derivatives. A collaborative project between academic and industrial teams (reported in Drug Metabolism and Disposition, 2024) utilized Vanillin-13C to track hepatic metabolism pathways, revealing novel glucuronidation and sulfation metabolites. This work provides a template for studying the safety profiles of vanillin-based drug formulations.

Synthetic advancements have also been reported. A green chemistry approach (2023, Journal of Labelled Compounds and Radiopharmaceuticals) optimized the 13C-labeling of vanillin via catalytic oxidation of lignin-derived precursors, achieving a 92% yield with reduced environmental impact. This method aligns with the growing demand for sustainable isotope-labeled compounds in research.

Emerging applications include Vanillin-13C's use in NMR-based metabolomics to distinguish endogenous vs. dietary vanillin metabolites in human biofluids. A 2024 Scientific Reports paper highlighted its utility in cohort studies linking vanillin intake to gut microbiota modulation, leveraging the compound's unique spectral signature for unambiguous identification.

Challenges persist in scaling production while maintaining isotopic integrity, particularly for GMP-grade batches required in clinical trials. However, the compound's versatility ensures its continued relevance across multiple disciplines, from forensic analysis to precision medicine.